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glycerol

Cat. No.: B017627 Get Quote

In-Depth Technical Guide: 1-Palmitoyl-3-O-
benzyl-rac-glycerol
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Palmitoyl-3-O-benzyl-rac-glycerol is a synthetic diacylglycerol derivative with potential

applications in organic synthesis and biochemical research. This document provides a

comprehensive overview of its known physical and chemical characteristics, drawing from

available scientific and commercial sources. While detailed experimental protocols and specific

biological activity data for this compound are not extensively documented in publicly accessible

literature, this guide consolidates the existing information and provides context based on the

properties of related diacylglycerol compounds.

Core Physical and Chemical Properties
1-Palmitoyl-3-O-benzyl-rac-glycerol is a diacylglycerol distinguished by a palmitoyl group at

the C-1 position and a benzyl ether linkage at the C-3 position of the glycerol backbone. This

structure imparts specific physicochemical properties relevant to its potential applications.

Table 1: Physical and Chemical Characteristics of 1-Palmitoyl-3-O-benzyl-rac-glycerol
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Property Value Source(s)

CAS Number 1487-51-0 [1][2][3]

Molecular Formula C₂₆H₄₄O₄ [1][2]

Molecular Weight 420.63 g/mol [2][3]

Appearance White to Off-White Waxy Solid [2][3]

Melting Point Data not available

Boiling Point Data not available

Solubility

Data not available. Related

diacylglycerols such as 1-

Palmitoyl-3-oleoyl-rac-glycerol

are soluble in chloroform and

ethyl acetate.[4]

Storage Conditions 2-8°C (Refrigerator) [3]

Synthesis and Experimental Considerations
While detailed, step-by-step experimental protocols for the synthesis of 1-Palmitoyl-3-O-
benzyl-rac-glycerol are not readily available in the surveyed literature, it is generally described

as a compound useful in organic synthesis.[3] The synthesis would logically involve the

selective acylation of a protected glycerol derivative.

A plausible synthetic approach could involve the reaction of 3-O-benzyl-rac-glycerol with

palmitoyl chloride in the presence of a base to facilitate the esterification at the primary

hydroxyl group. Purification would likely involve chromatographic techniques to isolate the

desired product from starting materials and potential byproducts.

Illustrative Synthetic Workflow
As a specific experimental workflow for the synthesis of 1-Palmitoyl-3-O-benzyl-rac-glycerol
is not documented, the following diagram illustrates a general, conceptual workflow for the

synthesis of a 1-monoacyl-3-O-benzyl-glycerol derivative.
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General Synthetic Workflow for a 1-Acyl-3-O-benzyl-glycerol

Start: 3-O-benzyl-rac-glycerol
+ Acyl Chloride

Reaction:
- Pyridine or other base as catalyst

- Inert solvent (e.g., Dichloromethane)

Aqueous Workup:
- Quench reaction

- Separate organic layer

Purification:
- Column Chromatography

Analysis:
- TLC, NMR, Mass Spectrometry

Final Product:
1-Acyl-3-O-benzyl-rac-glycerol

Generalized Phospholipase C Signaling Pathway

GPCR / RTK

Phospholipase C (PLC)

Activation

PIP2

Hydrolysis

IP3 Diacylglycerol (DAG)
(e.g., 1-Palmitoyl-3-O-benzyl-rac-glycerol)

Protein Kinase C (PKC)

Activation

Downstream Cellular Responses
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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